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Compound of Interest

Compound Name: Cyp3A4-IN-3

Cat. No.: B15579165 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Cyp3A4-IN-3, a potent and specific inhibitor of the cytochrome P450 3A4 (CYP3A4)

enzyme. Adherence to these protocols is critical for minimizing risks and ensuring the integrity

of your research.

Cyp3A4-IN-3 is a high-affinity inhibitor of CYP3A4, a key enzyme responsible for the

metabolism of a large number of drugs.[1] Due to its potent nature, proper handling and

disposal are crucial. While a specific Safety Data Sheet (SDS) for Cyp3A4-IN-3 is not publicly

available, this guide consolidates best practices based on information for similar laboratory

chemicals and general safety principles.

Essential Safety and Handling Procedures
Personal Protective Equipment (PPE):

When handling Cyp3A4-IN-3, a comprehensive suite of personal protective equipment is

mandatory to prevent exposure.

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any

tears or punctures before use.
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Body Protection: A laboratory coat must be worn at all times. For operations with a higher

risk of spillage, a chemical-resistant apron is recommended.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) should be used.

Engineering Controls:

Work with Cyp3A4-IN-3 should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

First Aid Measures:

In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Chemical and Physical Properties
A summary of the key quantitative data for Cyp3A4-IN-3 is presented below for easy reference.
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Property Value Source

Molecular Formula C₃₄H₃₉N₃O₃S --INVALID-LINK--

Molecular Weight 569.8 g/mol --INVALID-LINK--

IUPAC Name

tert-butyl N-[(2S)-1-

naphthalen-1-yl-3-[(2R)-1-oxo-

3-phenyl-1-(2-pyridin-3-

ylethylamino)propan-2-

yl]sulfanylpropan-2-

yl]carbamate

--INVALID-LINK--

IC₅₀ 0.075 µM for CYP3A4 --INVALID-LINK--[1]

Operational and Disposal Plans
A systematic approach to the handling and disposal of Cyp3A4-IN-3 is essential for

maintaining a safe laboratory environment.

Storage:

Store Cyp3A4-IN-3 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Clean the spill area thoroughly with a suitable solvent.

Disposal:
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All waste materials, including contaminated PPE and spill cleanup materials, must be

disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in regular trash.

The following diagram outlines the standard operational workflow for handling Cyp3A4-IN-3,

from preparation to disposal.

Preparation
- Review SDS/Safety Info

- Don appropriate PPE
- Prepare work area in fume hood

Handling
- Weigh/dissolve compound

- Perform experiment

Storage
- Tightly sealed container
- Cool, dry, ventilated area

Post-experiment

Spill Response
- Evacuate and ventilate

- Absorb and collect waste

Disposal
- Collect all waste

- Label as hazardous
- Dispose via certified vendor

Dispose of experimental waste

When expired or no longer needed

Click to download full resolution via product page

Fig. 1: Workflow for Safe Handling of Cyp3A4-IN-3

By adhering to these guidelines, researchers can confidently and safely work with Cyp3A4-IN-
3, fostering a secure and productive research environment. This commitment to safety not only

protects laboratory personnel but also ensures the reliability and integrity of scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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